Cas no 822-63-9 (5-amino-3-isoxazolol)
5-amino-3-isoxazolol structure
Product Name:5-amino-3-isoxazolol
CAS No:822-63-9
MF:C3H4N2O2
MW:100.076060295105
MDL:MFCD00047072
CID:728894
PubChem ID:246219
Update Time:2025-04-19
5-amino-3-isoxazolol Chemical and Physical Properties
Names and Identifiers
-
- 5-Aminoisoxazol-3(2H)-one
- 3(2H)-Isoxazolone,5-amino-
- 5-amino-1,2-oxazol-3-one
- 5-AMINO-ISOXAZOL-3-ONE
- 5-amino-3-isoxazolol
- NSC-58894
- VS-08725
- DTXSID80289073
- AKOS000302409
- 5-AMINO-2,3-DIHYDRO-1,2-OXAZOL-3-ONE
- NSC58894
- 5-amino-1,2-oxazol-3-ol
- CS-0067869
- BB 0258048
- 5-AMINO-3(2H)-ISOXAZOLONE
- MFCD00175393
- 5-amino-1,2-oxazol-3(2H)-one
- 822-63-9
- 5-aminoisoxazol-3-ol
- D73552
- A916975
- AKOS010512180
- EN300-101038
- SCHEMBL432027
- BBL028339
- 5-amino-2H-1,2-oxazol-3-one
- 3-isoxazolol, 5-amino-
- STL311762
- STL434951
- ALBB-022834
-
- MDL: MFCD00047072
- Inchi: 1S/C3H4N2O2/c4-2-1-3(6)5-7-2/h1H,4H2,(H,5,6)
- InChI Key: SBAQXOKGHJGIGF-UHFFFAOYSA-N
- SMILES: O1C(=CC(N1)=O)N
Computed Properties
- Exact Mass: 100.027
- Monoisotopic Mass: 100.027
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 7
- Rotatable Bond Count: 0
- Complexity: 129
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.8
- Topological Polar Surface Area: 64.4Ų
Experimental Properties
- Density: 1.406
- Boiling Point: 369°C at 760 mmHg
- Flash Point: 177°C
- Refractive Index: 1.532
5-amino-3-isoxazolol Security Information
- HazardClass:IRRITANT
- Storage Condition:Sealed in dry,2-8°C
5-amino-3-isoxazolol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A636055-10mg |
5-amino-3-isoxazolol |
822-63-9 | 10mg |
$ 50.00 | 2022-06-07 | ||
| TRC | A636055-50mg |
5-amino-3-isoxazolol |
822-63-9 | 50mg |
$ 135.00 | 2022-06-07 | ||
| TRC | A636055-100mg |
5-amino-3-isoxazolol |
822-63-9 | 100mg |
$ 210.00 | 2022-06-07 | ||
| Chemenu | CM190703-1g |
5-Amino-isoxazol-3-one |
822-63-9 | 95% | 1g |
$458 | 2021-08-05 | |
| eNovation Chemicals LLC | Y1201159-10g |
5-amino-1,2-oxazol-3-one |
822-63-9 | 95% | 10g |
$2950 | 2023-05-11 | |
| Chemenu | CM190703-1g |
5-Amino-isoxazol-3-one |
822-63-9 | 95% | 1g |
$*** | 2023-05-29 | |
| abcr | AB413755-250 mg |
5-Aminoisoxazol-3-ol, 95%; . |
822-63-9 | 95% | 250mg |
€270.60 | 2023-06-16 | |
| abcr | AB413755-1 g |
5-Aminoisoxazol-3-ol, 95%; . |
822-63-9 | 95% | 1g |
€473.60 | 2023-06-16 | |
| abcr | AB413755-5 g |
5-Aminoisoxazol-3-ol, 95%; . |
822-63-9 | 95% | 5g |
€1382.90 | 2023-06-16 | |
| Ambeed | A299019-1g |
5-Aminoisoxazol-3(2H)-one |
822-63-9 | 95+% | 1g |
$524.00 | 2021-07-07 |
5-amino-3-isoxazolol Related Literature
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
-
Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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